molecular formula C17H14ClN5O2 B1210840 7-Chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4,5-dihydro-5-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepin-6-one CAS No. 137803-56-6

7-Chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4,5-dihydro-5-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepin-6-one

Cat. No.: B1210840
CAS No.: 137803-56-6
M. Wt: 355.8 g/mol
InChI Key: WWTGGOLKEMUCBV-UHFFFAOYSA-N
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Description

7-Chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4,5-dihydro-5-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepin-6-one, also known as this compound, is a useful research compound. Its molecular formula is C17H14ClN5O2 and its molecular weight is 355.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

137803-56-6

Molecular Formula

C17H14ClN5O2

Molecular Weight

355.8 g/mol

IUPAC Name

7-chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-5-methyl-4H-imidazo[1,5-a][1,4]benzodiazepin-6-one

InChI

InChI=1S/C17H14ClN5O2/c1-22-7-12-14(16-20-15(21-25-16)9-5-6-9)19-8-23(12)11-4-2-3-10(18)13(11)17(22)24/h2-4,8-9H,5-7H2,1H3

InChI Key

WWTGGOLKEMUCBV-UHFFFAOYSA-N

SMILES

CN1CC2=C(N=CN2C3=C(C1=O)C(=CC=C3)Cl)C4=NC(=NO4)C5CC5

Canonical SMILES

CN1CC2=C(N=CN2C3=C(C1=O)C(=CC=C3)Cl)C4=NC(=NO4)C5CC5

Synonyms

7-chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4,5-dihydro-5-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepin-6-one
Ro 19-0528
Ro 190528
Ro-19-0528
Ro-190528

Origin of Product

United States

Synthesis routes and methods

Procedure details

15 g (43.8 mmol) of 1-[[7-chloro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepin-3-yl]carbonyl]imidazole, 6.60 g (65.8 mmol) of cyclopropanecarboxamidoxime and 100 ml of N,N-dimethylformamide are stirred at 70° for 1.5 hours, whereupon the mixture is evaporated to dryness, 100 ml of glacial acetic acid are added to the residue and the solution is heated to 120° for 1.5 hours. The solution is then evaporated and the residue is partitioned between methylene chloride and saturated sodium bicarbonate solution. The organic phase is separated, dried over magnesium sulphate and evaporated. By recrystallization of the residue from methylene chloride and ethyl acetate there is obtained 7-chloro-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-5,6-dihydro-5-methyl-4H-imidazo[1,5-a][1,4]benzodiazepin-6-one of melting point 183°-184°.
Name
1-[[7-chloro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepin-3-yl]carbonyl]imidazole
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
6.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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